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Introduction
BAY 1217389 is a potent and selective, orally bioavailable small-molecule inhibitor of the

serine/threonine kinase Monopolar Spindle 1 (Mps1, also known as TTK). Mps1 is a critical

component of the Spindle Assembly Checkpoint (SAC), a crucial cellular surveillance

mechanism that ensures the proper segregation of chromosomes during mitosis.[1][2] In

numerous cancer types, Mps1 is overexpressed, correlating with tumor aggressiveness and

aneuploidy.[3] Inhibition of Mps1 represents a promising therapeutic strategy by forcing cancer

cells to prematurely exit mitosis, leading to chromosomal missegregation, aneuploidy, and

ultimately, cell death—a process known as mitotic catastrophe.[1][2][4] This technical guide

provides a comprehensive overview of the signaling pathway involvement of BAY 1217389,

supported by quantitative data, detailed experimental protocols, and pathway visualizations.

Core Mechanism of Action: Abrogation of the
Spindle Assembly Checkpoint
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The primary signaling pathway disrupted by BAY 1217389 is the Spindle Assembly Checkpoint

(SAC). The SAC is a complex signaling network that delays the onset of anaphase until all

chromosomes are correctly attached to the mitotic spindle. Mps1 plays a pivotal role in this

process by phosphorylating downstream targets to initiate and maintain the mitotic checkpoint.

BAY 1217389 competitively binds to the ATP-binding site of Mps1 kinase, inhibiting its catalytic

activity.[3][5] This inhibition prevents the phosphorylation of key SAC proteins, effectively

silencing the checkpoint. Consequently, even in the presence of unattached or improperly

attached chromosomes, the cell is driven prematurely into anaphase. This "mitotic

breakthrough" leads to severe chromosomal segregation errors, resulting in the formation of

multinucleated cells and aneuploidy, which ultimately triggers apoptotic cell death.[1][6][7]

Quantitative Data
The following tables summarize the key quantitative data for BAY 1217389 from various

preclinical and clinical studies.

Parameter Value Assay Type Reference

IC50 (Mps1) 0.63 ± 0.27 nM Cell-free biochemical [6]

Median IC50 (Cell

Proliferation)

6.7 nM (range 3 to

>300 nM)
In vitro cellular [6]
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Kinase Target Binding/Inhibition
Concentration
Range

Reference

PDGFRβ Binding <10 nM [6]

Kit Binding 10 - 100 nM [6]

CLK1, CLK2, CLK4 Binding 100 - 1,000 nM [6]

JNK1, JNK2, JNK3 Binding 100 - 1,000 nM [6]

LATS1, MAK,

MAPKAP2
Binding 100 - 1,000 nM [6]

MERTK, p38β,

PDGFRα
Binding 100 - 1,000 nM [6]

PIP5K1C, PRKD1,

RPS6KA5
Binding 100 - 1,000 nM [6]

Parameter Value Species Dosing Reference

Peak Plasma

Concentration
1.5 - 7 hours Mouse, Rat

1 mg/kg (mouse,

oral), 0.5 mg/kg

(rat, oral)

[6]

Oral

Bioavailability
Moderate Mouse 1 mg/kg (oral) [6]

Oral

Bioavailability
High Rat 0.5 mg/kg (oral) [6]
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Parameter Value
Patient
Population

Combination
Agent

Reference

Maximum

Tolerated Dose

(MTD)

64 mg twice daily

(2-days-on/5-

days-off)

Patients with

solid tumors

Paclitaxel (90

mg/m²)
[8]

Dose-Limiting

Toxicities

Hematologic

toxicities (55.6%)

Patients with

solid tumors
Paclitaxel [8]

Common

Toxicities

Nausea (45.3%),

fatigue (41.3%),

diarrhea (40.0%)

Patients with

solid tumors
Paclitaxel [8]

Overall

Confirmed

Responses

31.6% of

evaluable

patients

Patients with

solid tumors
Paclitaxel [8]

Signaling Pathway and Experimental Workflow
Diagrams

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.selleckchem.com/products/bay-1217389.html
https://www.selleckchem.com/products/bay-1217389.html
https://www.selleckchem.com/products/bay-1217389.html
https://www.selleckchem.com/products/bay-1217389.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BAY 1217389 Mechanism of Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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